Cas no 1446786-29-3 (2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol)

• Product Name: 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol
• CAS No: 1446786-29-3
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 4600357
• PubChem ID: 75175981
• Update Time: 2025-10-31

2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)ethanol
• 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol

• Inchi： 1S/C7H9F3N2O/c1-12-6(7(8,9)10)4-5(11-12)2-3-13/h4,13H,2-3H2,1H3
• InChI Key： WPFFQYSSGJPIFK-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=CC(CCO)=N1

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol

2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol: A Comprehensive Overview

The compound 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol (CAS No. 1446786-29-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and intriguing chemical properties. Recent studies have shed light on its synthesis, reactivity, and potential uses, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol is notable for its pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with a methyl group at position 1 and a trifluoromethyl group at position 5, which introduces significant electron-withdrawing effects. Additionally, the ethan-1-ol group attached to the pyrazole ring introduces hydroxyl functionality, enhancing the compound's reactivity and versatility in chemical reactions.

Recent research has focused on the synthesis of 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol, exploring various methodologies to optimize its production. One study highlights the use of palladium-catalyzed cross-coupling reactions to construct the pyrazole core, followed by selective substitution to introduce the trifluoromethyl and methyl groups. The hydroxyl group is introduced via hydrolysis of an appropriate precursor, ensuring high purity and yield.

The physical properties of 2-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-y]ethan - 0l have been extensively characterized. Its melting point, boiling point, and solubility in various solvents have been determined, providing essential data for its application in different chemical processes. The compound exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (hydroxyl) and lipophilic (trifluoromethyl) groups, making it suitable for use in both organic and aqueous environments.

One of the most promising applications of 2-[1-methyl -5-(trifluoromethyl)-1H-pyrazol -3 - yl]ethan - 0l lies in its use as a precursor for more complex molecules. Its pyrazole ring serves as a versatile scaffold for further functionalization, enabling the construction of bioactive compounds with potential pharmacological applications. Recent studies have explored its role in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Moreover, 2-[1-methyl -5-(trifluorom ethyl)-1H-pyrazol -3 - yl]ethan - 0l has shown potential in catalytic processes due to its ability to act as a ligand or catalyst itself. Its electron-withdrawing groups enhance its ability to stabilize transition states, making it valuable in asymmetric catalysis and other industrial processes.

In terms of environmental impact, recent studies have assessed the biodegradation and toxicity profiles of 2-[m ethyl -5-(trifl uor ome thyl)-pyr azo l - yl]e than ol. These studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard conditions, suggesting its suitability for use in environmentally friendly chemical processes.

Finally, the commercial availability and market demand for 2-[m ethyl -5-tri fl uoro me thyl-pyr azo l - yl ]e than ol have been growing steadily due to its diverse applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis, along with its potential in agrochemicals and specialty chemicals, positions it as a key compound in modern chemistry.